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Compound of Interest

2-Amino-5-bromonicotinic acid
Compound Name: )
hydrobromide

cat. No.: B1525712

Answering the user's request.## Technical Support Center: Recrystallization of 2-Amino-5-
bromonicotinic acid

Welcome to the technical support center for the purification of 2-Amino-5-bromonicotinic acid.
This guide is designed for researchers, chemists, and drug development professionals to
provide in-depth, practical solutions for challenges encountered during the recrystallization of
this important intermediate. Our focus is on explaining the causality behind experimental
choices to empower you to optimize the procedure for the highest purity and yield.

Part 1: Foundational Knowledge & Compound
Properties

This section addresses fundamental questions about the physicochemical properties of 2-
Amino-5-bromonicotinic acid, which are critical for designing a successful purification strategy.

Frequently Asked Questions: Compound Characteristics

Q1: What are the key physical and chemical properties of 2-Amino-5-bromonicotinic acid that
influence its recrystallization?

Al: Understanding the molecule's structure is paramount. 2-Amino-5-bromonicotinic acid (M.W.
217.02 g/mol ) is a substituted pyridine ring containing three key functional groups: a basic
amino group (-NHz), an acidic carboxylic acid group (-COOH), and a halogen (Bromine).[1][2]
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This combination of features results in a molecule with moderate polarity and amphoteric
character (can react as both an acid and a base). The compound typically appears as a pale
yellow powder.[3][4] Its rigid, planar aromatic structure is conducive to forming a stable crystal
lattice, which makes recrystallization a highly suitable purification technique.[5]

Property Value Source
CAS Number 52833-94-0 [11[2]
Molecular Formula CeHsBrN20:2 [1112]
Molecular Weight 217.02 g/mol [1][2]
Appearance Pale yellow powder [3114]

2-amino-5-bromopyridine-3-
IUPAC Name ] ] [1]
carboxylic acid

Q2: What are the typical impurities | might encounter in my crude 2-Amino-5-bromonicotinic
acid?

A2: The impurity profile depends heavily on the synthetic route. A common synthesis involves
the bromination of 2-aminonicotinic acid.[6] Potential impurities could include:

Starting Material: Unreacted 2-aminonicotinic acid.

Over-brominated Products: Dibrominated species or other isomers.

Side-reaction Products: Impurities from side reactions during synthesis.

Reagents and Solvents: Residual reagents or solvents from the reaction workup.

Knowing the likely impurities is crucial because their solubility characteristics will help
determine the best recrystallization solvent to separate them from the desired product.

Part 2: The Recrystallization Workflow

This section provides a detailed, step-by-step guide to the recrystallization process, from
solvent selection to final product isolation.
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Workflow Diagram: The Recrystallization Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [recrystallization techniques for purifying 2-Amino-5-
bromonicotinic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1525712#recrystallization-techniques-for-purifying-2-
amino-5-bromonicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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